Cas no 2803846-98-0 (1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid
• CAS No: 2803846-98-0
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• CID: 6078152
• PubChem ID: 165749161
• Update Time: 2025-06-15

1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37447005
• 3,3-bis(hydroxymethyl)-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• 1-{[(tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid
• 2803846-98-0
• 1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H21NO6/c1-10(2,3)19-9(18)13-12(8(16)17)4-11(5-12,6-14)7-15/h14-15H,4-7H2,1-3H3,(H,13,18)(H,16,17)
• InChI Key： RRPDBZFPDMKKJH-UHFFFAOYSA-N
• SMILES： OCC1(CO)CC(C(=O)O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.13688739g/mol
• Monoisotopic Mass: 275.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 116Ų

Additional information on 1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid

Research Briefing on 1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid (CAS: 2803846-98-0)

1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid (CAS: 2803846-98-0) is a cyclobutane derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a tert-butoxycarbonyl (Boc) protected amino group and two hydroxymethyl substituents, serves as a versatile intermediate in the synthesis of complex molecules. Its potential applications span from drug discovery to the development of novel biomaterials, making it a subject of ongoing research.

Recent studies have focused on the synthetic utility of this compound, particularly in the construction of cyclobutane-based scaffolds. Cyclobutanes are known for their strained ring systems, which can impart significant biological activity when incorporated into pharmaceutical agents. The presence of the Boc group in 1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid allows for selective deprotection and further functionalization, enabling the synthesis of diverse derivatives with tailored properties.

One notable application of this compound is in the development of protease inhibitors. Researchers have utilized its rigid cyclobutane core to design inhibitors that target specific enzymes involved in disease pathways. For instance, a recent study demonstrated the compound's efficacy in inhibiting matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and inflammatory diseases. The hydroxymethyl groups provide sites for conjugation with other pharmacophores, enhancing the inhibitory activity and selectivity of the resulting molecules.

In addition to its role in drug discovery, 1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid has been explored as a building block for peptide mimetics. The cyclobutane ring can mimic the conformational constraints of peptide bonds, leading to improved stability and bioavailability of peptide-based therapeutics. Recent advancements in solid-phase peptide synthesis (SPPS) have facilitated the incorporation of this compound into peptide chains, opening new avenues for the design of bioactive peptides.

Another area of interest is the compound's potential in material science. The hydroxymethyl groups can undergo cross-linking reactions to form polymeric networks, which have applications in drug delivery systems and tissue engineering. Preliminary studies have shown that polymers derived from this compound exhibit favorable biocompatibility and mechanical properties, making them suitable for biomedical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproducts. Advances in catalytic methods, such as asymmetric hydrogenation, have shown potential in addressing these challenges and enabling the efficient production of enantiomerically pure forms of the compound.

In conclusion, 1-{[(Tert-butoxy)carbonyl]amino}-3,3-bis(hydroxymethyl)cyclobutane-1-carboxylic acid (CAS: 2803846-98-0) represents a valuable tool in chemical biology and medicinal chemistry. Its multifunctional structure and versatility in synthesis make it a key intermediate for the development of novel therapeutics and biomaterials. Ongoing research aims to further explore its applications and overcome existing limitations, paving the way for its broader utilization in the pharmaceutical and biotechnology industries.